N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide

• IUPAC Name: N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H27N3O/c1-2-20(16-9-4-3-5-10-16)13-7-12-19-17(21)15-8-6-11-18-14-15/h3-5,9-10,15,18H,2,6-8,11-14H2,1H3,(H,19,21)
• InChI Key: MMNFYQZJXVRCKR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)C1CCCNC1)C2=CC=CC=C2
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide, also known as etizolam, is a benzodiazepine analog that is commonly used as a research chemical. It was first synthesized in the 1970s in Japan and has since gained popularity among researchers due to its unique pharmacological properties.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, enhancing the inhibitory effects of GABA in the central nervous system. It binds to a specific site on the receptor complex, increasing the affinity of GABA for its binding site and increasing the frequency of chloride ion channel opening. This results in hyperpolarization of the neuron and a decrease in neuronal excitability, leading to the anxiolytic, sedative, and hypnotic effects of N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide.
Biochemical and Physiological Effects:
Etizolam has been shown to decrease anxiety and induce sedation and sleep in animal models. It has also been shown to have anticonvulsant and muscle relaxant properties. Etizolam has a relatively short half-life and is rapidly metabolized in the liver, with the primary metabolites being alpha-hydroxyN-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide and 8-hydroxyN-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide. Etizolam has been shown to have a low potential for abuse and dependence compared to other benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in lab experiments, including its high potency, rapid onset of action, and low potential for abuse and dependence. However, N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide also has some limitations, including its short half-life and the potential for tolerance and withdrawal with prolonged use.

Future Directions

There are several areas of future research for N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide, including its potential use in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. Additionally, further studies are needed to elucidate the mechanisms underlying benzodiazepine dependence and withdrawal and to develop new treatments for benzodiazepine addiction. Finally, studies are needed to better understand the pharmacokinetics and pharmacodynamics of N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide and its metabolites, as well as the potential for drug interactions with other medications.

Synthesis Methods

Etizolam can be synthesized using a variety of methods, including the reduction of benzophenone with sodium borohydride, the reaction of 2-chloroethylamine hydrochloride with 1-methylpiperidine-2,6-dione, and the reaction of 2-(2-chlorophenyl)-2-methylamino-cyclohexanone with ethyl bromoacetate. The most common method involves the reaction of 2-(2-chlorophenyl)-2-methylamino-cyclohexanone with ethyl bromoacetate, followed by the reduction of the resulting intermediate with lithium aluminum hydride.

Scientific Research Applications

Etizolam has been extensively studied for its anxiolytic, sedative, and hypnotic effects. It has also been shown to have anticonvulsant and muscle relaxant properties. Etizolam has been used in animal models to study the effects of benzodiazepines on memory and learning, as well as the mechanisms underlying benzodiazepine dependence and withdrawal. Additionally, N-[3-(N-ethylanilino)propyl]piperidine-3-carboxamide has been studied for its potential use in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome.